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Compound of Interest

Compound Name: 9-cis-Retinol-d5

Cat. No.: B1162608

Essential Safety and Handling Guide for 9-cis-
Retinol-d5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 9-cis-Retinol-d5. Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:
¢ Name: 9-cis-Retinol-d5
e Synonyms: 9-cis-Vitamin A Alcohol-d5

e Molecular Formula: C20H25Ds0O

Hazard Identification and Classification

9-cis-Retinol-d5 is classified as a hazardous substance.[1] It is essential to understand its
potential health effects to implement appropriate safety measures.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H315: Causes skin irritation.[1]

e H361: Suspected of damaging fertility or the unborn child.[1]

Hazard Class GHS Category Signal Word Hazard Statement
- ) H302: Harmful if

Acute Toxicity (Oral) Category 4 Warning

swallowed
Skin ) H315: Causes skin

) o Category 2 Warning o

Corrosion/Irritation irritation

H361: Suspected of
Reproductive Toxicity Category 2 Warning damaging fertility or

the unborn child

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 9-cis-Retinol-d5 to

minimize exposure and ensure personal safety.

Body Part PPE Material/Specification
Nitrile or other appropriate
] ] material. Ensure gloves are
Hands Chemical-resistant gloves ]
regularly inspected for tears or
punctures.
E Safety glasses with side Must be worn at all times in the
es
Y shields or goggles laboratory.
Fully buttoned to protect skin
Body Laboratory coat

and personal clothing.

Respiratory

Use in a well-ventilated area

A certified chemical fume hood
is required for all manipulations
of the solid compound and

solutions.
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Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent contamination and degradation
of 9-cis-Retinol-d5, as well as to ensure the safety of laboratory personnel.

Engineering Controls:

» All work with 9-cis-Retinol-d5, including weighing, reconstituting, and aliquoting, must be
performed in a certified chemical fume hood to avoid inhalation of any dust or aerosols.[1]

o Ensure that an eyewash station and safety shower are readily accessible in the work area.
Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and
understand the Safety Data Sheet (SDS).

» Weighing: If handling the solid form, carefully weigh the required amount in a chemical fume
hood. Use appropriate tools to avoid generating dust.

» Solution Preparation: If provided as a solution, handle with care to prevent splashes. If
preparing a solution, add the solvent slowly to the solid. The compound is soluble in
acetonitrile, chloroform, and methanol.

e Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.

Storage:

Store 9-cis-Retinol-d5 in its original, tightly sealed container.

Recommended storage temperature is -20°C or -80°C for long-term stability.

Store in a dry, dark place away from incompatible materials.

The storage area should be locked and accessible only to authorized personnel.

Disposal Plan
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All waste containing 9-cis-Retinol-d5 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

Waste Segregation and Collection:

¢ Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a dedicated, labeled hazardous waste container.

o Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed, properly
labeled hazardous waste container.

o Empty Containers: Empty containers may still contain residual chemical and should be
treated as hazardous waste.

Disposal Procedure:

o Collect all waste in appropriately labeled containers indicating "Hazardous Waste" and the
chemical name.

e Do not discharge any 9-cis-Retinol-d5 waste into the sewer or waterways.

» Arrange for collection and disposal by a certified hazardous waste management company,
following all local, state, and federal regulations.

Workflow for Safe Handling of 9-cis-Retinol-d5
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Caption: Workflow for the safe handling of 9-cis-Retinol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Retinol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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